Cas no 86180-54-3 (3,3'-(Ethylenedithio)dipropionitrile)

• Product Name: 3,3'-(Ethylenedithio)dipropionitrile
• CAS No: 86180-54-3
• MF: C₈H₁₂N₂S₂
• MW: 200.324278831482
• MDL: MFCD00475273
• CID: 60957
• PubChem ID: 87558454
• Update Time: 2025-10-21

3,3'-(Ethylenedithio)dipropionitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(2-cyanoethylthio)ethane
• 3,3'-(1,2-Ethanediylbis(thio))bispropanenitrile
• 3-[2-(2-Cyanoethylsulfanyl)ethylsulfanyl]propanenitrile
• 3,3'-(Ethylenedithio)dipropionitrile
• 4,7-Dithiadecanedinitrile
• Propanenitrile, 3,3'-(1,2-ethanediylbis(thio))bis-
• Propionitrile, 3,3'-(ethylenedithio)di-
• Propionitrile, beta,beta'-(ethylenedithio)di-
• NSC215744
• 1,2-Bis(2-cyanoethyl thio)ethane
• 3,3′-[1,2-Ethanediylbis(thio)]bis[propanenitrile] (ACI)
• Propionitrile, 3,3′-(ethylenedithio)di- (6CI)
• NSC 215744
• CS-0365793
• DTXSID00235436
• NSC-215744
• 3-({2-[(2-cyanoethyl)sulfanyl]ethyl}sulfanyl)propanenitrile
• SCHEMBL2991686
• AKOS015836387
• 3,3'-(ethane-1,2-diylbis(sulfanediyl))dipropanenitrile
• T73007
• E0673
• MFCD00475273
• SJYFOHJCZZEPNC-UHFFFAOYSA-N
• 86180-54-3
• 3,3-(Ethylenedithio)dipropionitrile
• 3-03-00-00558 (Beilstein Handbook Reference)
• BRN 1760850

• MDL： MFCD00475273
• Inchi： 1S/C8H12N2S2/c9-3-1-5-11-7-8-12-6-2-4-10/h1-2,5-8H2
• InChI Key： SJYFOHJCZZEPNC-UHFFFAOYSA-N
• SMILES： N#CCCSCCSCCC#N
• BRN： 1760850

Computed Properties

• Exact Mass: 200.04400
• Monoisotopic Mass: 200.04419
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: Not determined
• Density: 1.142
• Melting Point: 91.0 to 95.0 deg-C
• Boiling Point: 424.3°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.539
• PSA: 98.18000
• LogP: 2.28016
• Solubility: Not determined

3,3'-(Ethylenedithio)dipropionitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• RTECS：TZ4685000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3,3'-(Ethylenedithio)dipropionitrile

3,3'-(Ethylenedithio)dipropionitrile (CAS No. 86180-54-3): A Comprehensive Overview

3,3'-(Ethylenedithio)dipropionitrile (ETDNP) is a versatile organic compound with the chemical formula C₈H₁₂N₂S₂. This compound, identified by the CAS number 86180-54-3, has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including materials science, pharmaceuticals, and chemical synthesis.

The molecular structure of 3,3'-(Ethylenedithio)dipropionitrile features two nitrile groups (-CN) and an ethylenedithio bridge (-SCH₂CH₂S-). This configuration imparts the compound with remarkable stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. The presence of sulfur atoms in the ethylenedithio bridge also contributes to its unique electronic and chemical properties.

In the realm of materials science, 3,3'-(Ethylenedithio)dipropionitrile has been explored for its potential in the development of conductive polymers and organic semiconductors. Recent studies have demonstrated that ETDNP can be used as a monomer or co-monomer in the synthesis of conjugated polymers with enhanced electrical conductivity. These materials have applications in organic electronics, such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In the pharmaceutical industry, 3,3'-(Ethylenedithio)dipropionitrile has shown promise as a precursor for the synthesis of novel drugs. The nitrile groups in ETDNP can be readily converted into various functional groups through well-established chemical transformations. For example, nitriles can be hydrolyzed to carboxylic acids or reduced to amines, which are common functionalities in many pharmaceutical compounds. This versatility makes ETDNP an attractive starting material for drug discovery and development.

The chemical reactivity of 3,3'-(Ethylenedithio)dipropionitrile has also been exploited in the synthesis of metal complexes. Research has shown that ETDNP can coordinate with various metal ions to form stable complexes with interesting electronic and magnetic properties. These complexes have potential applications in catalysis, sensing, and magnetic materials.

In addition to its synthetic utility, 3,3'-(Ethylenedithio)dipropionitrile has been studied for its biological activity. Preliminary studies have indicated that ETDNP and its derivatives exhibit anti-inflammatory and antioxidant properties. These findings suggest that ETDNP could be further investigated for potential therapeutic applications in treating inflammatory diseases and oxidative stress-related conditions.

The environmental impact of 3,3'-(Ethylenedithio)dipropionitrile is another area of ongoing research. While ETDNP is not classified as a hazardous substance under current regulations, its environmental fate and effects are still being studied to ensure its safe use in industrial and research settings. Efforts are being made to develop sustainable synthesis methods for ETDNP that minimize environmental impact and maximize resource efficiency.

In conclusion, 3,3'-(Ethylenedithio)dipropionitrile (CAS No. 86180-54-3) is a multifaceted compound with a wide range of applications in materials science, pharmaceuticals, and chemical synthesis. Its unique molecular structure and chemical properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for ETDNP, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.